Diiodoacetonitrile

• IUPAC Name: 2,2-diiodoacetonitrile
• InChI: InChI=1S/C2HI2N/c3-2(4)1-5/h2H
• InChI Key: KYQFQQBHGKPDHL-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(I)I
• Molecular Formula: C2HI2N
• DSSTOX Substance ID: DTXSID10747636
• Molecular Weight: 292.84 g/mol
• CAS RN: 959961-04-7

Description

Diiodoacetonitrile is a chemical compound with the molecular formula C2HI2N. It has a molecular weight of 292.84 g/mol.

Physical And Chemical Properties Analysis

Diiodoacetonitrile has a molecular weight of 292.84 g/mol. Its exact mass and monoisotopic mass are both 292.81984 g/mol. It has a density of 3.2±0.1 g/cm³. The boiling point is 257.4±30.0 °C at 760 mmHg. The compound has a molar refractivity of 37.1±0.3 cm³.

Scientific Research Applications

• Herbicide Research : Diiodoacetonitrile derivatives, like 3,5-diiodo-4-hydroxybenzonitrile (ioxynil), have been widely used in agriculture as selective herbicides. Research into these compounds has delved into their mode of action, metabolism, and the relationship between chemical structure and herbicidal activity. Studies have shown that certain diiodoacetonitrile derivatives can influence root growth under specific conditions, offering insights into plant physiology and potential agricultural applications (Wain, 1977).

• Toxicology in Water Treatment : Diiodoacetonitrile and its related compounds, known as Haloacetonitriles (HANs), are toxic byproducts of water disinfection processes. They have been observed with chlorine, chloramine, or chlorine dioxide disinfection. Studies have assessed the cytotoxic and genotoxic potency of these compounds, providing essential data for understanding the risks associated with drinking water disinfection and guiding regulatory policies (Muellner et al., 2007), (Wei et al., 2020).

• Medical Research and Drug Discovery : Diiodoacetonitrile-related compounds have been studied in various medical research contexts, including as potential anticoccidial agents for poultry and rabbits. Diclazuril, a benzeneacetonitrile, has shown promise in this area, highlighting the potential of these compounds in veterinary medicine and drug discovery (Vanparijs et al., 1990).

• Environmental and Health Impact Assessments : Research has also focused on the environmental and health impacts of diiodoacetonitrile and its derivatives. Studies have investigated their potential toxicity, mechanisms of action, and the impact on various biological systems. This includes understanding the effects on mammalian cells, potential oxidative stress, and implications for human health (Ahmed et al., 1991), (Komaki et al., 2014).

• Chemical Research and Innovation : Diiodoacetonitrile-related compounds have been used in various chemical processes and reactions. For instance, studies on the disproportionation of (diacetoxyiodo)benzene to iodylbenzene and iodobenzene in the presence of RuCl3 highlight the role of these compounds in synthetic chemistry (Yusubov et al., 2006).

• Analytical Chemistry : Diiodoacetonitrile derivatives have also been studied for their stability and reaction rates in different conditions, providing valuable insights for analytical chemistry applications, especially in water research (Glezer et al., 1999).